Cas no 1780937-21-4 (2,2-difluoro-2-4-(propan-2-yloxy)phenylethan-1-ol)

• Product Name: 2,2-difluoro-2-4-(propan-2-yloxy)phenylethan-1-ol
• CAS No: 1780937-21-4
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• CID: 6373007
• PubChem ID: 105425893
• Update Time: 2025-05-26

2,2-difluoro-2-4-(propan-2-yloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-4-(propan-2-yloxy)phenylethan-1-ol
• 2,2-Difluoro-2-[4-(propan-2-yloxy)phenyl]ethan-1-ol
• Benzeneethanol, β,β-difluoro-4-(1-methylethoxy)-
• EN300-1943616
• 1780937-21-4
• A1-37169
• 2,2-Difluoro-2-(4-isopropoxyphenyl)ethan-1-ol

• Inchi： 1S/C11H14F2O2/c1-8(2)15-10-5-3-9(4-6-10)11(12,13)7-14/h3-6,8,14H,7H2,1-2H3
• InChI Key： SEAMEXRYRGOFCF-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)CO)=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 216.09618601g/mol
• Monoisotopic Mass: 216.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 310.8±42.0 °C(Predicted)
• pka: 13.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2,2-difluoro-2-4-(propan-2-yloxy)phenylethan-1-ol

Comprehensive Overview of 2,2-Difluoro-2-[4-(Propan-2-yloxy)Phenyl]Ethan-1-ol (CAS No. 1780937-21-4): Properties, Applications, and Industry Insights

The chemical compound 2,2-difluoro-2-[4-(propan-2-yloxy)phenyl]ethan-1-ol (CAS No. 1780937-21-4) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. This fluorinated aromatic alcohol combines a difluoroethyl moiety with a propan-2-yloxy substituent, making it a valuable intermediate for synthetic chemistry. Researchers and industry professionals frequently search for terms like "fluorinated aromatic alcohols", "CAS 1780937-21-4 applications", and "difluoroethylphenol derivatives", reflecting its growing relevance in innovation-driven sectors.

One of the key reasons behind the popularity of 2,2-difluoro-2-[4-(propan-2-yloxy)phenyl]ethan-1-ol is its role in the development of bioactive molecules. Fluorination, particularly the introduction of difluoro groups, is a strategic modification to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This aligns with current trends in medicinal chemistry, where "fluorine in drug design" and "sustainable fluorination methods" are hot topics. The compound’s propan-2-yloxy group further contributes to its utility as a building block for kinase inhibitors and GPCR-targeted therapies, addressing the demand for "next-generation pharmaceuticals".

In agrochemical research, CAS 1780937-21-4 is explored for its potential in crop protection formulations. The difluoro and ether functionalities may improve the bioavailability of active ingredients, a critical factor in "precision agriculture" solutions. Searches for "fluorinated agrochemical intermediates" or "eco-friendly pesticide additives" often lead to discussions about similar compounds, highlighting the industry’s shift toward environmentally benign yet efficacious products. This compound’s stability under physiological conditions also makes it a candidate for "controlled-release formulations", a trending subtopic in sustainable farming.

From a synthetic perspective, the preparation of 2,2-difluoro-2-[4-(propan-2-yloxy)phenyl]ethan-1-ol involves multi-step organic transformations, including O-alkylation and fluorination reactions. Laboratories focusing on "green chemistry protocols" or "catalytic fluorination" may find this compound’s synthesis pathways instructive. Notably, the rise of "flow chemistry" and "machine learning-assisted synthesis" has renewed interest in optimizing such processes, with CAS No. 1780937-21-4 serving as a case study for "high-efficiency molecular design".

Material science applications of this compound are equally compelling. Its aromatic core and fluorinated side chain can be leveraged to engineer "advanced polymer additives" or "liquid crystal materials", topics frequently queried in conjunction with "fluorinated monomers". The compound’s potential to modify surface properties or act as a crosslinker aligns with innovations in "smart coatings" and "flexible electronics", areas dominating R&D investments globally.

In conclusion, 2,2-difluoro-2-[4-(propan-2-yloxy)phenyl]ethan-1-ol (CAS No. 1780937-21-4) exemplifies the intersection of fluorine chemistry and functional group diversity. Its relevance to "drug discovery", "agrochemical innovation", and "material engineering" ensures its continued prominence in scientific literature and industrial applications. As researchers seek answers to queries like "how to optimize fluorinated intermediates" or "emerging uses of aryl ether alcohols", this compound remains a benchmark for interdisciplinary advancements.